2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene

• IUPAC Name: 1-chloro-3-(4-chloropent-4-enyl)-5-fluorobenzene
• InChI: InChI=1S/C11H11Cl2F/c1-8(12)3-2-4-9-5-10(13)7-11(14)6-9/h5-7H,1-4H2
• InChI Key: SZYNQWXNUVFOAP-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCC1=CC(=CC(=C1)Cl)F)Cl
• Molecular Formula: C11H11Cl2F
• Molecular Weight: 233.11 g/mol

Description

2-Chloro-5-(3-chloro-5-fluorophenyl)-1-pentene (2C5F1P) is an organic compound belonging to the class of aryl-substituted pentenes. It is a colorless liquid with a molecular formula of C10H9Cl2F and a molecular weight of 227.09 g/mol. 2C5F1P is a valuable synthetic intermediate in the synthesis of a variety of organic compounds and pharmaceuticals. It has been used in the synthesis of a variety of organic compounds, including drugs and dyes, and has been studied for its potential use in medical applications.

Scientific Research Applications

• Catalytic Dehydrohalogenation and Hydroisomerization : The catalytic dehydrohalogenation of halogenated pentenes to yield pentene is a notable application. Catalysts such as Nb, Mo, Ta, W halide clusters, and Re chloride clusters are used for this purpose, facilitating reactions under specific conditions (Kamiguchi et al., 2003). Similarly, hydroisomerization of olefins like 2-pentene can be catalyzed by certain rhodium halides, leading to the formation of 1-pentene and trans-2-pentene (Bond & Hillyard, 1968).

• Addition Reactions and Polymerization : The homolytic addition of thiophenol to compounds like trivinylmethane and 3-vinyl-1-pentene has been studied, revealing insights into radical formations and reactions (Vasil’eva, Fedin, & Freĭdlina, 1970). The process of monomer-isomerization polymerization using catalysts like TiCl3–R3Al for converting olefins like 5-phenyl-2-pentene to polymers consisting of 5-phenyl-1-pentene units has also been reported (Endo, Tsujikawa, & Otsu, 1986).

• Electrochemical Reduction and Synthesis : Electrochemical reduction of dihalopentanes at carbon electrodes has been explored, yielding various compounds including cyclopentane, n-pentane, and 1-pentene (Pritts & Peters, 1994). The synthesis of compounds like 7-chloro-9-(2′-fluorophenyl)-2,3-dihydroacridin-4(1H)-one through reactions involving chloro- and fluorophenyl derivatives has also been reported (Satheeshkumar et al., 2017).

• Photochromic Properties : The study of photochromic properties in compounds like 1‐[2‐methyl‐5‐(3‐fluoro‐4‐chloro)phenyl‐3‐thienyl]perfluorocyclopentene has revealed insights into their photochemical behaviors, fluorescence, and kinetics (Xue et al., 2017).